An In-Depth Technical Guide to Dimepranol N-oxide and its Role in Inosine Pranobex Metabolism
An In-Depth Technical Guide to Dimepranol N-oxide and its Role in Inosine Pranobex Metabolism
For Researchers, Scientists, and Drug Development Professionals
Abstract
Inosine pranobex, a synthetic immunomodulatory agent, is comprised of a 1:3 molar ratio of inosine to the p-acetamidobenzoic acid salt of N,N-dimethylaminoisopropanol (dimepranol). Upon administration, it undergoes extensive metabolism. This guide provides a comprehensive technical overview of a key, yet often overlooked, metabolite: dimepranol N-oxide. We will delve into the biochemical pathways governing its formation, its significance in the overall metabolic fate of inosine pranobex, and present detailed methodologies for its analysis. This document is intended to serve as a valuable resource for researchers in pharmacology, drug metabolism, and analytical chemistry, providing both foundational knowledge and practical insights into the study of this compound.
Introduction to Inosine Pranobex and its Metabolic Profile
Inosine pranobex (also known as inosiplex or isoprinosine) is a drug prescribed for the treatment of various viral infections, leveraging its ability to modulate the immune system.[1][2] Its therapeutic effect is attributed to the synergistic action of its two components: inosine and dimepranol acedoben.[2] To fully comprehend the pharmacokinetics and pharmacodynamics of inosine pranobex, a thorough understanding of its metabolism is essential.
Following oral administration, inosine pranobex is rapidly absorbed and dissociates into its constituent molecules.[1] Each component then follows a distinct metabolic pathway:
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Inosine: As a naturally occurring purine nucleoside, inosine is metabolized via the purine degradation pathway, ultimately forming uric acid. This can lead to elevated serum and urine uric acid levels in patients.
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p-Acetamidobenzoic Acid (PAcBA): This component is primarily metabolized through glucuronidation to its O-acylglucuronide.
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N,N-dimethylaminoisopropanol (Dimepranol): This tertiary amine undergoes N-oxidation to form its principal metabolite, dimepranol N-oxide .
These metabolites are almost entirely recovered in the urine within 8 to 24 hours post-administration, indicating rapid and extensive metabolism and excretion.
The Formation of Dimepranol N-oxide: A Biochemical Perspective
The conversion of the tertiary amine, dimepranol, to its N-oxide is a critical step in the metabolism of inosine pranobex. This biotransformation is primarily catalyzed by two major enzyme superfamilies located in the endoplasmic reticulum of hepatocytes and other tissues:
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Cytochrome P450 (CYP450) Superfamily: These heme-containing monooxygenases are central to the metabolism of a vast array of xenobiotics.
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Flavin-Containing Monooxygenase (FMO) Superfamily: These enzymes specialize in the oxygenation of soft nucleophiles, particularly nitrogen- and sulfur-containing compounds.[3][4][5]
The N-oxidation of tertiary amines like dimepranol is a Phase I metabolic reaction. Both CYP450 and FMO can catalyze this reaction, and the relative contribution of each can vary depending on the specific substrate and physiological conditions.[5][6] The general mechanism involves the transfer of an oxygen atom from molecular oxygen to the nitrogen atom of the tertiary amine, facilitated by the respective enzyme system.
Diagram: Enzymatic Formation of Dimepranol N-oxide
Caption: Metabolic pathway of inosine pranobex.
The Role and Significance of Dimepranol N-oxide
The formation of N-oxides is a common metabolic pathway for tertiary amine-containing drugs. This biotransformation generally results in a more polar, water-soluble metabolite that is more readily excreted by the kidneys. The N-oxide group can significantly alter the physicochemical properties of the parent molecule, which in turn can impact its pharmacological and toxicological profile.
While the primary role of dimepranol N-oxide formation is considered to be detoxification and elimination, the potential for this metabolite to possess its own biological activity should not be disregarded. Amine N-oxides can sometimes act as prodrugs, being reduced back to the parent amine under certain physiological conditions, such as hypoxia.[7] However, there is currently no evidence to suggest that dimepranol N-oxide has any significant pharmacological activity or that it undergoes further metabolism or bioreduction to a notable extent. Its main role appears to be facilitating the clearance of the dimepranol component of inosine pranobex from the body.
Analytical Methodologies for the Quantification of Dimepranol N-oxide
The accurate quantification of dimepranol N-oxide in biological matrices is crucial for pharmacokinetic studies of inosine pranobex. Due to its polarity and the complexity of biological samples, a sensitive and selective analytical method is required. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application.
Experimental Protocol: Quantification of Dimepranol N-oxide in Human Plasma by LC-MS/MS
This protocol provides a detailed methodology for the analysis of dimepranol N-oxide.
4.1.1. Materials and Reagents
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Dimepranol N-oxide reference standard
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Internal Standard (IS): A structurally similar, stable isotope-labeled compound is recommended (e.g., d6-dimepranol N-oxide). If unavailable, a compound with similar chromatographic and mass spectrometric behavior can be used.
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Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)
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Formic acid (LC-MS grade)
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Ultrapure water
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Human plasma (with anticoagulant, e.g., K2EDTA)
4.1.2. Sample Preparation: Protein Precipitation
-
Thaw plasma samples on ice.
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In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.
-
Add 10 µL of the internal standard working solution.
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Add 300 µL of ice-cold acetonitrile to precipitate proteins.
-
Vortex for 1 minute.
-
Centrifuge at 14,000 x g for 10 minutes at 4°C.
-
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
-
Reconstitute the residue in 100 µL of the initial mobile phase.
-
Transfer to an autosampler vial for LC-MS/MS analysis.
4.1.3. LC-MS/MS Instrumentation and Conditions
| Parameter | Condition |
| LC System | UHPLC system |
| Column | C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) |
| Mobile Phase A | 0.1% Formic acid in water |
| Mobile Phase B | 0.1% Formic acid in acetonitrile |
| Flow Rate | 0.4 mL/min |
| Injection Volume | 5 µL |
| Column Temperature | 40°C |
| Gradient | 0-1 min: 5% B; 1-5 min: 5-95% B; 5-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B |
| Mass Spectrometer | Triple quadrupole mass spectrometer |
| Ionization Mode | Positive Electrospray Ionization (ESI+) |
| Detection Mode | Multiple Reaction Monitoring (MRM) |
| MRM Transitions | To be determined by infusion of the reference standard. For dimepranol N-oxide (C5H13NO2, MW: 119.16), the precursor ion [M+H]+ would be m/z 120.1. Product ions would be determined experimentally. |
4.1.4. Method Validation
The analytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA) for:
-
Selectivity and Specificity
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Linearity and Range
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Accuracy and Precision
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Matrix Effect
-
Recovery
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Stability (freeze-thaw, short-term, long-term, post-preparative)
Diagram: LC-MS/MS Workflow for Dimepranol N-oxide Analysis
Caption: Workflow for dimepranol N-oxide quantification.
Conclusion
Dimepranol N-oxide is a significant metabolite of inosine pranobex, formed through the enzymatic action of CYP450 and FMO systems. Its formation represents a key clearance pathway for the dimepranol component of the parent drug. While its own pharmacological activity appears to be minimal, its accurate quantification is paramount for a comprehensive understanding of the pharmacokinetics of inosine pranobex. The LC-MS/MS methodology outlined in this guide provides a robust framework for researchers to pursue further studies in this area. A deeper understanding of the metabolic fate of inosine pranobex and its components will continue to inform its clinical use and aid in the development of future immunomodulatory therapies.
References
-
Ahmed, R., Newman, A. S., O'Daly, J., Duffy, S. R. G., Grafton, G., Brady, C. A., Curnow, J. S. H., Barnes, N. M., & Gordon, J. (2017). Inosine Acedoben Dimepranol promotes an early and sustained increase in the natural killer cell component of circulating lymphocytes: A clinical trial supporting anti-viral indications. International Immunopharmacology, 42, 108–114. ([Link])
-
Frederick, C. B., Hammons, G. J., Beland, F. A., Yamazoe, Y., Guengerich, F. P., Zenser, T. V., & Kadlubar, F. F. (1982). Cytochrome P-450- and flavin-containing monooxygenase-catalyzed formation of the carcinogen N-hydroxy-2-aminofluorene and its covalent binding to nuclear DNA. Cancer Research, 42(7), 2671–2677. ([Link])
-
Lin, J., Wang, J., Zhang, Q., & Tu, C. (2009). The action of cytochrome p450 enzymes and flavin-containing monooxygenases on the N-oxide of pyrrolizidine alkaloid monocrotaline. Asian Journal of Traditional Medicines, 4(2). ([Link])
-
Subík, J., Takácsová, G., Psenák, M., & Devínsky, F. (1977). Antimicrobial activity of amine oxides: mode of action and structure-activity correlation. Antimicrobial Agents and Chemotherapy, 12(2), 139–146. ([Link])
-
Rose, J., & Castagnoli, N. Jr. (1983). The metabolism of tertiary amines. Medicinal Research Reviews, 3(1), 73–88. ([Link])
-
Subík, J., Takácsová, G., Psenák, M., & Devínsky, F. (1977). Antimicrobial activity of amine oxides: mode of action and structure-activity correlation. Antimicrobial Agents and Chemotherapy, 12(2), 139–146. ([Link])
-
Wilson, W. R., & Brown, J. M. (1997). Tertiary amine N-oxides as bioreductive drugs: DACA N-oxide, nitracrine N-oxide and AQ4N. British Journal of Cancer, 75(S1), S43–S47. ([Link])
-
Sliva, J., Pantzartzi, C. N., & Votava, M. (2019). Inosine Pranobex: A Key Player in the Game Against a Wide Range of Viral Infections and Non-Infectious Diseases. Advances in Therapy, 36(8), 1878–1905. ([Link])
-
Patsnap. (2024, June 17). What is Inosine Pranobex used for? Patsnap Synapse. ([Link])
-
Boelsterli, U. A., & Zbinden, G. (1980). The role of cytochromes P-450 and flavin-containing monooxygenase in the biotransformation of 4-fluoro-N-methylaniline. Biochemical Pharmacology, 29(15), 2007–2013. ([Link])
Sources
- 1. Thieme E-Books & E-Journals [thieme-connect.de]
- 2. WO2008139152A1 - N-oxide-containing pharmaceutical compounds - Google Patents [patents.google.com]
- 3. Cytochrome P-450- and flavin-containing monooxygenase-catalyzed formation of the carcinogen N-hydroxy-2-aminofluorene and its covalent binding to nuclear DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. The metabolism of tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Role of cytochromes P-450 and flavin-containing monooxygenase in the biotransformation of 4-fluoro-N-methylaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
